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Introduction

NCX-6560 is a novel nitric oxide (NO)-releasing derivative of atorvastatin. This compound
combines the cholesterol-lowering effects of the parent statin with the pleiotropic beneficial
effects of nitric oxide, such as vasodilation, anti-inflammatory, and anti-thrombotic properties.[1]
[2] The therapeutic potential of NCX-6560 is closely linked to its ability to donate nitric oxide.
Therefore, the accurate and reproducible measurement of NO release and its downstream
biological effects is critical for preclinical and clinical evaluation.

This document provides detailed application notes and protocols for quantifying the nitric oxide
release from NCX-6560, both directly and indirectly through its biological surrogate markers.

Data Presentation: Quantitative Summary of NCX-
6560 Bioactivity

The following table summarizes the key quantitative data related to the nitric oxide-donating
properties of NCX-6560 from published literature.
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Experimental
Parameter Value Reference
System
Norepinephrine-
Vasodilation (ECso) precontracted rabbit 53.5+8.3 uM [1]
aortic rings
cGMP Formation
PC12 cells 1.8+0.7 uM [1]
(ECso)
Nitrite Accumulation LPS-treated RAW
o 6.7+1.6 uyM [1]
Inhibition (ICso) 264.7 macrophages
Mice (oral
Peak Plasma o ) Peak at 3 hours,
administration of 46.8 [3]

Nitrite/Nitrate Levels

mg/kg)

sustained for 6 hours
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Caption: Signaling pathway of NCX-6560-derived nitric oxide.
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In Vitro Analysis In Vivo Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Measuring Nitric Oxide Release from NCX-6560:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677005#measuring-nitric-oxide-release-from-ncx-
6560]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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